2-(4-methoxyphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-methoxyphenyl)-4-[(4-methylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H19N3OS/c1-15-3-5-16(6-4-15)14-26-21-20-13-19(23-24(20)12-11-22-21)17-7-9-18(25-2)10-8-17/h3-13H,14H2,1-2H3
• InChI Key: NHGFMESNAKKBTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)OC
• Molecular Formula: C21H19N3OS
• Molecular Weight: 361.5 g/mol

Description

2-(4-Methoxyphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine is an organic compound with a unique chemical structure and a wide range of potential applications. It is a member of the pyrazolo[1,5-a]pyrazine family, which is a heterocyclic compound containing a six-membered ring composed of five carbon atoms and one nitrogen atom. It is a colorless crystalline solid that is insoluble in water but soluble in common organic solvents. This compound has been the subject of numerous scientific studies due to its potential applications in various fields such as medicine, agriculture, and industry.

Mechanism of Action

2-(4-Methoxyphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine exerts its effects by binding to the active sites of enzymes and inhibiting their activity. For example, when this compound binds to the active sites of tyrosine kinase, it inhibits the enzyme’s ability to catalyze the phosphorylation of tyrosine residues. Similarly, when this compound binds to the active sites of acetylcholinesterase, it inhibits the enzyme’s ability to catalyze the hydrolysis of acetylcholine. Finally, when this compound binds to the active sites of phosphodiesterase, it inhibits the enzyme’s ability to catalyze the hydrolysis of phosphodiesters.
Biochemical and Physiological Effects
2-(4-Methoxyphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has been studied for its potential biochemical and physiological effects. Studies have found that this compound can inhibit the growth of cancer cells by blocking the activity of tyrosine kinase. It has also been found to inhibit the activity of acetylcholinesterase, which is involved in the regulation of neurotransmission. Finally, this compound has been found to inhibit the activity of phosphodiesterase, which is involved in the regulation of cell metabolism.

Advantages and Limitations for Lab Experiments

2-(4-Methoxyphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has several advantages and limitations for use in laboratory experiments. One advantage is that this compound is relatively inexpensive and easy to obtain. Additionally, this compound is relatively stable and can be stored for extended periods of time without significant degradation. However, this compound is insoluble in water and must be dissolved in organic solvents before use. Additionally, this compound is toxic and must be handled with care.

Future Directions

2-(4-Methoxyphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has a wide range of potential applications and future directions for research. One potential direction is the development of new and improved inhibitors of tyrosine kinase, acetylcholinesterase, and phosphodiesterase. Additionally, this compound could be used as a starting material for the synthesis of new compounds with potential applications in medicine and agriculture. Finally, this compound could be used to study the effects of enzyme inhibitors on cell metabolism and signaling pathways.

Synthesis Methods

2-(4-Methoxyphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine can be synthesized using several methods. The most common method is the condensation of 4-methylbenzaldehyde and 2-methoxyphenylhydrazine in the presence of a catalyst such as piperidine. This reaction can be carried out at room temperature in anhydrous conditions. Another method involves the reaction of 4-methylbenzaldehyde and 2-methoxyphenylhydrazine in the presence of a base such as sodium ethoxide. This reaction is carried out in aqueous media at elevated temperatures.

Scientific Research Applications

2-(4-Methoxyphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has a wide range of potential applications in scientific research. It has been studied as a potential inhibitor of the enzyme tyrosine kinase and has been found to be effective in inhibiting the growth of cancer cells. It has also been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. Additionally, this compound has been studied as a potential inhibitor of the enzyme phosphodiesterase, which is involved in the regulation of cell metabolism.